Cas no 851132-19-9 (N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851132-19-9
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6085684
• PubChem ID: 4151698
• Update Time: 2025-10-24

N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2,5-dimethoxyphenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2,5-dimethoxyphenyl)-2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-
• N-(2,5-dimethoxyphenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• F0599-0205
• AKOS002046116
• NCGC00135714-01
• HMS1901L22
• N-(2,5-dimethoxyphenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 851132-19-9
• G856-1691
• CHEMBL1607803

• Inchi： 1S/C21H23N3O3S/c1-14-9-15(2)11-16(10-14)24-8-7-22-21(24)28-13-20(25)23-18-12-17(26-3)5-6-19(18)27-4/h5-12H,13H2,1-4H3,(H,23,25)
• InChI Key： YNUQPZSHQVFTAS-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 12.19±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851132-19-9)

N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, with the CAS number 851132-19-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a dimethoxyphenyl group, a dimethylphenyl-substituted imidazole ring, and a sulfanylacetamide moiety. Its intricate design makes it a subject of interest for researchers exploring novel bioactive molecules, particularly in the fields of enzyme inhibition and receptor modulation.

The compound's structural complexity allows it to interact with various biological targets, making it a potential candidate for drug discovery and medicinal chemistry applications. Recent studies have highlighted its relevance in addressing oxidative stress-related disorders and inflammatory pathways, aligning with current trends in precision medicine. Researchers are particularly intrigued by its imidazole-thioether linkage, which may contribute to enhanced stability and bioavailability compared to similar compounds.

In the context of green chemistry and sustainable synthesis, 851132-19-9 has been evaluated for its potential to be produced through eco-friendly catalytic processes. This aligns with the growing demand for environmentally benign pharmaceutical intermediates, a hot topic in both academic and industrial circles. The compound's dimethoxy and dimethyl substitutions offer opportunities for further derivatization, making it a versatile scaffold for structure-activity relationship (SAR) studies.

From a spectroscopic characterization perspective, N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits distinct NMR profiles and mass spectral patterns that facilitate its identification in complex mixtures. These analytical features are crucial for quality control in pharmaceutical manufacturing and for ensuring batch-to-batch consistency in research settings.

The compound's potential applications extend to materials science, where its aromatic-imidazole hybrid structure may contribute to the development of organic electronic materials. This interdisciplinary potential makes 851132-19-9 particularly valuable in an era where multifunctional molecules are increasingly sought after for advanced material design.

Current research trends indicate growing interest in the pharmacokinetic properties of similar imidazole-containing compounds, with particular focus on their metabolic stability and tissue distribution. While comprehensive ADME studies on N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide are still emerging, preliminary data suggest favorable drug-like characteristics that warrant further investigation.

The synthesis of 851132-19-9 typically involves multistep organic transformations, with key steps including imidazole ring formation and thioether linkage construction. Recent optimizations have focused on improving atom economy and reducing hazardous byproducts, reflecting the pharmaceutical industry's commitment to process intensification and waste minimization.

In computational chemistry, molecular docking simulations have been employed to predict the compound's interactions with various biological targets. These in silico studies complement experimental research by providing insights into potential binding affinities and selectivity profiles, accelerating the hit-to-lead optimization process in drug discovery programs.

The stability profile of N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide under various pH conditions and temperature ranges has been systematically evaluated, with results indicating good solid-state stability and moderate solution-phase longevity. These characteristics are essential considerations for formulation development and storage condition optimization.

As research continues, the scientific community remains particularly interested in exploring the compound's potential synergistic effects when combined with other bioactive molecules. This approach aligns with current trends in combination therapy development and polypharmacology strategies, which aim to address complex disease mechanisms through multi-target interventions.

From a patent landscape perspective, derivatives of 851132-19-9 have been claimed in several intellectual property filings, particularly in areas related to kinase inhibition and signal transduction modulation. This commercial interest underscores the compound's potential value in therapeutic development pipelines across multiple disease areas.

In analytical method development, high-performance liquid chromatography (HPLC) methods have been established for the precise quantification of N-(2,5-dimethoxyphenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide in various matrices. These methods are critical for supporting preclinical studies and ensuring regulatory compliance in pharmaceutical applications.

The compound's structure-property relationships continue to be an active area of investigation, with particular focus on how its electronic distribution and steric factors influence its biological activity. These studies contribute valuable data to the growing field of rational drug design and computational predictive modeling in medicinal chemistry.

Looking forward, the scientific community anticipates expanded research into the translational potential of 851132-19-9 and its analogs, particularly in addressing unmet medical needs in chronic inflammatory conditions and age-related pathologies. The compound's unique structural features position it as a promising candidate for the next generation of targeted therapeutics in precision medicine.